Cas no 121604-55-5 (5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)-
• CAS No: 121604-55-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 104687
• PubChem ID: 14366562
• Update Time: 2025-04-18

5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-(2-methylpropyl)-
• 5-Isoxazolecarboxaldehyde, 3-(2-methylpropyl)- (9CI)
• 121604-55-5
• 3-(2-METHYLPROPYL)-1,2-OXAZOLE-5-CARBALDEHYDE
• 3-Isobutylisoxazole-5-carbaldehyde

• Inchi： 1S/C8H11NO2/c1-6(2)3-7-4-8(5-10)11-9-7/h4-6H,3H2,1-2H3
• InChI Key： YHRHPINZMZZSEF-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(CC(C)C)=N1

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1